N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C24H21N3O2/c1-17-23(24(29)27-15-9-8-14-21(27)25-17)26-22(28)16-20(18-10-4-2-5-11-18)19-12-6-3-7-13-19/h2-15,20H,16H2,1H3,(H,26,28)
• InChI Key: VEVGEXQOVNVBTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

“N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,3-diphenylpropanamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives were synthesized via a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine. Another study reported the synthesis of pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, a study reported that the cation of the salt is almost co-planar as evidenced by the two conjugated rings with a dihedral angle of only 0.230°.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. A Michael addition-type reaction was proposed for the detection of the formed products, in which the exocyclic amino group of the amino-pyrimidine attacks the active CC double bond of enaminone.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• . Researchers explore the structure-activity relationships (SAR) of these compounds to design novel drug candidates.
• Investigating the biological activity of our compound against specific targets (e.g., enzymes, receptors) could lead to the development of new therapeutic agents. .

Antiviral Research

• Pyrrolin-4-ones, structurally related to our compound, have shown antiviral activity. .

Antimycobacterial Activity

• . Investigating our compound’s efficacy against bacterial strains could be valuable.

Organic Synthesis and Methodology

• . Researchers may explore its use as a building block or precursor in organic synthesis.

Future Directions

The future directions in the research of similar compounds involve the development of new hits. The design and synthesis of novel compounds with improved properties is a promising area of research.